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Compound of Interest

Compound Name: 2-(2-Propoxyphenyl)ethanol

CAS No.: 104174-91-6

Cat. No.: B2376673

Get Quote

Executive Summary & Risk Profile
In the absence of a specific GHS classification for this exact isomer in some databases, we

apply Structure-Activity Relationship (SAR) protocols based on analogous phenethyl alcohol

derivatives (e.g., 2-Phenoxyethanol, 2-(4-Ethoxyphenyl)ethanol).[1][2][3]

Operational Directive: Treat this substance as a Combustible Liquid and Aquatic Toxin. Under

no circumstances should this chemical be discharged into municipal drainage systems.[2]
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Parameter Value / Classification Operational Implication

Physical State
Viscous Liquid (Colorless to

Pale Yellow)

Requires leak-proof secondary

containment.[1][2][3]

Flash Point > 93°C (Estimated)
Class IIIB Combustible.[1][2][3]

Avoid open flames.

Solubility
Low water solubility; Soluble in

organics

Do not dilute with water for

disposal.[1][2][3]

Reactivity
Stable; Incompatible with

strong oxidizers

Segregate from Nitric

Acid/Peroxides.[1][2][3]

Toxicity Skin/Eye Irritant (Category 2)
Wear Nitrile gloves and safety

goggles.[1][2][3]

Ecological
Acute Aquatic Toxicity

(Category 2/3)

Zero-discharge policy applies.

[1][2][3]

Waste Segregation & Classification
Proper segregation is the primary defense against unexpected laboratory reactions.[1][2][3] 2-
(2-Propoxyphenyl)ethanol must be classified as Non-Halogenated Organic Waste.[1][2][3]

The Segregation Logic (Expert Insight)
Why do we segregate this way?

Halogen Absence: The molecule (

) contains no Chlorine, Bromine, or Fluorine.[1][2][3] Mixing with halogenated waste (e.g.,
Chloroform) increases disposal costs significantly due to the need for specialized scrubbers
during incineration.[2]

Combustibility: As a high-boiling alcohol/ether, it provides fuel value during incineration.[1][2]

[3] It should be mixed with other compatible flammable solvents (Acetone, Methanol) to

facilitate the incineration process.[2]
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The following diagram outlines the logical flow for categorizing this specific waste stream.

Waste Generation:
2-(2-Propoxyphenyl)ethanol Contains Halogens?

Mixed with
Oxidizers?

No

Stream B:
Halogenated Waste

Yes (e.g. mixed with DCM)

Stream A:
Non-Halogenated

Organic Waste
No

Stream C:
Separate Reactives

Yes

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-(2-Propoxyphenyl)ethanol waste streams.

Step-by-Step Disposal Protocol
Phase 1: Collection

Container Selection: Use High-Density Polyethylene (HDPE) or Glass (Amber) containers.[1]

[2][3] Avoid standard LDPE wash bottles for long-term waste storage as ether linkages can

sometimes soften lower-density plastics over time.[1][2]

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1][2][3]

Phase 2: Labeling
A generic "Waste" label is insufficient for safety compliance.[1][2][3] The label must include:

Full Chemical Name: 2-(2-Propoxyphenyl)ethanol.[1][2]

Hazard Checkboxes: [x] Irritant, [x] Combustible.[1][2][3]

Solvent Composition: If mixed, list percentages (e.g., 2-(2-Propoxyphenyl)ethanol 5%,

Acetone 95%).

Phase 3: Storage (Satellite Accumulation Area)[1][2][3]
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Store in a cool, well-ventilated area away from direct sunlight.[2]

Ensure the container is within a secondary containment tray capable of holding 110% of the

container's volume.[2]

Incompatibility Check: Verify that no Nitric Acid or concentrated Hydrogen Peroxide is stored

in the same secondary tray.[1][2]

Phase 4: Final Hand-off
Transfer to your facility's EHS (Environmental Health & Safety) team for High-Temperature

Incineration.[1][2][3]

Note: This compound is fully combustible and is an excellent candidate for fuel blending

programs at licensed disposal facilities.[1][2]

Emergency Procedures
In the event of a spill or exposure during the disposal process, execute the following self-

validating safety loops.

Spill Management (Minor Spill < 500 mL)
Isolate: Evacuate the immediate 3-meter radius.[1][2][3]

PPE Up: Don Nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1]

[2][3]

Absorb: Use an inert absorbent (Vermiculite or Universal Pads).[1][2][3] Do not use sawdust,

as the ether functionality can increase flammability risk with organic absorbents.[1][2]

Clean: Wash the surface with a soap/water solution.[1][2][3] Collect all absorbent materials

into a sealed bag labeled "Hazardous Debris - Organic."

First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes.[1][2] The lipophilic

nature of the propoxy group aids skin absorption; prompt removal is critical to prevent
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systemic uptake.[1][2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if

present.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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